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Compound of Interest

Compound Name: ONO-TR-772

Cat. No.: B15587138 Get Quote

ONO-TR-772 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling ONO-TR-772, along with

troubleshooting guides and frequently asked questions to ensure experimental success.

Best Practices for Storage and Handling
Proper storage and handling of ONO-TR-772 are critical for maintaining its stability and

ensuring the reproducibility of experimental results.

Q: How should I store ONO-TR-772 upon receipt?

A: ONO-TR-772 is shipped at room temperature in the continental US, though this may vary for

other locations.[1] Upon receipt, it is crucial to store the compound under the appropriate

conditions to ensure its long-term stability. For the compound in its solid (powder) form, storage

at -20°C is recommended for up to 3 years, or at 4°C for up to 2 years.[1]

Q: What are the recommended storage conditions for ONO-TR-772 stock solutions?

A: Once ONO-TR-772 is in a solvent, its storage requirements change. For stock solutions, it is

recommended to store them at -80°C for a period of up to 6 months.[1] Alternatively, they can

be stored at -20°C for up to 1 month.[1] Adhering to these temperature and time guidelines is

essential to prevent degradation of the compound.
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Storage Condition Summary

Form Storage Temperature Shelf Life

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Troubleshooting Guide
This guide addresses specific issues that users may encounter during their experiments with

ONO-TR-772.

Q: I'm having trouble dissolving ONO-TR-772.

A: ONO-TR-772 has low aqueous solubility (<5 μM).[2] For in vitro experiments, Dimethyl

sulfoxide (DMSO) is a recommended solvent, with a solubility of 100 mg/mL (208.36 mM).[1] To

aid dissolution, consider the following steps:

Use fresh DMSO: DMSO is hygroscopic and absorbed water can impact solubility. Always

use newly opened DMSO.[1]

Apply heat and sonication: Gentle warming to 60°C and ultrasonication can significantly aid

in dissolving the compound.[1]

Q: My experimental results are inconsistent.

A: Inconsistent results can stem from several factors related to the handling of ONO-TR-772.

Consider the following:

Improper storage: Verify that the compound and any stock solutions have been stored at the

correct temperatures and within their recommended shelf life. Degradation due to improper

storage is a common cause of variability.
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Inaccurate dilutions: Ensure that your dilution calculations are correct and that you are using

calibrated pipettes.

Freeze-thaw cycles: Minimize the number of freeze-thaw cycles for your stock solutions, as

this can lead to degradation. Aliquoting the stock solution into smaller, single-use volumes is

highly recommended.

Below is a workflow to minimize variability when preparing ONO-TR-772 for experiments.
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Stock Solution Preparation

Experimental Use
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Recommended workflow for preparing ONO-TR-772 solutions.
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Frequently Asked Questions (FAQs)
Q: What is the mechanism of action of ONO-TR-772?

A: ONO-TR-772 is a selective inhibitor of the TREK (TWIK-related potassium channel) family of

two-pore domain potassium (K2P) channels.[1][3][4] It has a potent inhibitory effect on TREK-1

with an IC₅₀ of 15 nM.[1][2][5]

Q: What is the molecular formula and weight of ONO-TR-772?

A: The molecular formula of ONO-TR-772 is C₂₆H₂₃ClFN₃O₃, and its molecular weight is

479.93 g/mol .[1]

Q: In what types of studies has ONO-TR-772 been used?

A: ONO-TR-772 has been demonstrated to be a valuable in vivo tool compound.[2] It is noted

for its ability to penetrate the central nervous system (CNS) and has shown efficacy in a mouse

model of recognition memory.[1][2][5] This makes it suitable for research into diseases related

to cognitive impairment.[1]

Q: What is the selectivity profile of ONO-TR-772?

A: ONO-TR-772 is highly selective for TREK channels, showing over 10 μM of activity against

other K₂P channels, with the exception of TREK-2.[2][5] Broader pharmacology screening has

shown that at 10 μM, it has minimal off-target effects, with the most significant being at the A₃

adenosine receptor (84% inhibition, Ki = 0.48 μM) and certain calcium and sodium channels.[2]

The signaling pathway impacted by ONO-TR-772 is outlined below.
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Signaling pathway inhibited by ONO-TR-772.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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